4-(2-Hydroperoxypropan-2-yl)benzoic acid

• CAS No.: 3765-35-3
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 4-(2-hydroperoxypropan-2-yl)benzoic acid
• InChI: InChI=1S/C10H12O4/c1-10(2,14-13)8-5-3-7(4-6-8)9(11)12/h3-6,13H,1-2H3,(H,11,12)
• InChI Key: RKYBQSMXIAGHIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C(=O)O)OO

Description

4-(2-Hydroperoxypropan-2-yl)benzoic acid is a substituted benzoic acid derivative characterized by a hydroperoxypropan-2-yl group attached to the para position of the benzene ring.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, molecular weights, and stability profiles of 4-(2-Hydroperoxypropan-2-yl)benzoic acid with related compounds:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Stability	Applications/Notes	References
4-(2-Hydroperoxypropan-2-yl)benzoic acid	Hydroperoxypropan-2-yl	C₁₀H₁₂O₄	~196.2 (calculated)	Low (prone to decomposition)	Potential oxidizer, pharmaceutical intermediate	N/A (inferred)
4-Hydroxybenzoic acid	Hydroxyl (-OH)	C₇H₆O₃	138.12	High	R&D, preservative, polymer synthesis
4-Isopropylbenzoic acid	Isopropyl (-C₃H₇)	C₁₀H₁₂O₂	164.20	Moderate	Pharmaceutical intermediates, organic synthesis
4-(2-Hydroxy-3-isopropylaminopropoxy)benzoic Acid	Hydroxy-isopropylaminoalkoxy	C₁₄H₂₁NO₄	267.33	Moderate	Metabolite of beta-blockers (e.g., bisoprolol)
4-(Pyridin-2-yl)benzoic acid	Pyridinyl	C₁₂H₉NO₂	199.21	High	Coordination chemistry, ligand design

Stability and Reactivity

• Hydroperoxy Group Impact: The hydroperoxy group in 4-(2-Hydroperoxypropan-2-yl)benzoic acid is highly reactive, making it susceptible to thermal or photolytic decomposition. This contrasts with 4-hydroxybenzoic acid, which is stable and widely used in industrial applications due to its phenolic -OH group .
• Comparison with Alkyl Substituents: 4-Isopropylbenzoic acid (with a non-polar isopropyl group) exhibits moderate stability and lipophilicity, making it suitable for hydrophobic drug design .
• Amino-Alkoxy Derivatives: Compounds like 4-(2-Hydroxy-3-isopropylaminopropoxy)benzoic acid demonstrate how amino-alkoxy chains enhance biological activity (e.g., beta-blocker metabolites) . The hydroperoxy variant may similarly serve as a reactive intermediate in drug synthesis.